Cas no 1360962-40-8 (5-Chloro-7-fluoro-1H-benzimidazole)

• Product Name: 5-Chloro-7-fluoro-1H-benzimidazole
• CAS No: 1360962-40-8
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4825662
• Update Time: 2023-08-19

5-Chloro-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-fluoro-1H-benzimidazole
• 6-Chloro-4-fluoro-1H-benzimidazole
• ClC1=CC2=C(NC=N2)C(=C1)F

• Inchi： 1S/C7H4ClFN2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key： PBUDBUDKLDAXKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7